2-(1-piperidinyl)Benzoic acid

• IUPAC Name: 2-piperidin-1-ylbenzoic acid
• InChI: InChI=1S/C12H15NO2/c14-12(15)10-6-2-3-7-11(10)13-8-4-1-5-9-13/h2-3,6-7H,1,4-5,8-9H2,(H,14,15)
• InChI Key: TVEAZHOLMPKUGM-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=CC=CC=C2C(=O)O
• Molecular Formula: C12H15NO2
• DSSTOX Substance ID: DTXSID20353227
• Molecular Weight: 205.25 g/mol
• CAS RN: 42093-97-0

Description

2-(1-piperidinyl)Benzoic acid is a chemical compound that is part of the piperidine derivatives. Piperidine is a six-membered heterocyclic ring with one nitrogen atom, and benzoic acid is a simple aromatic carboxylic acid. The combination of these two structures forms a compound that may have various biological activities and chemical properties.

Synthesis Analysis

The synthesis of piperidine derivatives can be complex and often involves multiple steps. For instance, a new synthesis method for a related compound, 1-benzenemethyl piperidine-4-carboxylic acid, was developed from N,N-bis(2-hydroxyethyl)amine through a series of reactions including N-hydrocarbylation, chloridization, cyclic addition, and hydrolysis, which resulted in an improved yield compared to previous methods . Similarly, the synthesis of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives involved substituting the benzamide with bulky moieties and introducing alkyl or phenyl groups to enhance anti-acetylcholinesterase activity .

Molecular Structure Analysis

The molecular structure of piperidine derivatives is crucial for their biological activity. For example, the introduction of a bulky moiety in the para position of the benzamide in 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives led to a substantial increase in anti-acetylcholinesterase activity . The molecular structure of a related compound, 1-Benzyl-4-(N-Boc-amino)piperidine, was characterized using various spectroscopic techniques, and its conformational preferences were investigated through Potential Energy Scan (PES) studies .

Chemical Reactions Analysis

Piperidine derivatives can undergo various chemical reactions that modify their structure and biological properties. For instance, the synthesis of arieianal, a complex prenylated benzoic acid from Piper arieianum, involved a convergent sequence that joined a functionalized diterpenoid chain to a protected aromatic core, with key steps including selective displacement and stereoselective condensation .

Physical and Chemical Properties Analysis

The physical and chemical properties of piperidine derivatives are influenced by their molecular structure. The study of a three-component complex of piperidine-ethanol, p-hydroxybenzoic acid, and water revealed hydrogen-bonded interactions between amino alcohol and benzoic acid molecules, with water acting as a bridge . The vibrational spectra of this complex were assigned using potential energy distributions (PED), and charge delocalization was analyzed using natural bond orbital (NBO) methods .

Scientific Research Applications

• Pharmaceutical Industry

  • “2-(1-piperidinyl)Benzoic acid” is a compound that is used in the pharmaceutical industry. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.
  • A series of 2-amino-4-(1-piperidine) pyridine derivatives, as the clinically Crizotinib-resistant anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 kinase (ROS1) dual inhibitor, was designed.

• Corrosion Inhibition

  • Benzoic acid derivatives, which would include “2-(1-piperidinyl)Benzoic acid”, have been investigated as corrosion inhibitors for AISI 316 stainless steel in hydrochloric acid media.

• Synthesis of Raloxifene Hydrochloride

  • “2-(1-piperidinyl)Benzoic acid” could potentially be used as an intermediate in the synthesis of Raloxifene hydrochloride. Raloxifene hydrochloride is a selective estrogen receptor modulator (SERM) that has estrogenic actions on bone and anti-estrogenic actions on the uterus and breast. It is used in the prevention of osteoporosis in postmenopausal women.

• Chemical Research

  • Sigma-Aldrich provides “2-(1-piperidinyl)Benzoic acid” to early discovery researchers as part of a collection of rare and unique chemicals. This suggests that it could be used in a variety of chemical research applications.

• Chemical Research

  • Sigma-Aldrich provides “2-(1-piperidinyl)Benzoic acid” to early discovery researchers as part of a collection of rare and unique chemicals. This suggests that it could be used in a variety of chemical research applications.

• Pharmacological Applications

  • Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.
  • A series of 2-amino-4-(1-piperidine) pyridine derivatives, as the clinically Crizotinib-resistant anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 kinase (ROS1) dual inhibitor, was designed.

Safety And Hazards

While specific safety and hazards information for “2-(1-piperidinyl)Benzoic acid” is not available in the retrieved papers, it’s important to handle all chemical compounds with care, using appropriate safety measures such as wearing suitable gloves, eye protection, and avoiding inhalation.

Future Directions

Piperidines and their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. Therefore, the future directions in this field could involve the development of new synthesis methods, the discovery of new biological applications, and the design of potential drugs containing the piperidine moiety.